Cas no 7190-58-1 (Carbamic acid, (1,3-dioxobutyl)-, ethyl ester)

Carbamic acid, (1,3-dioxobutyl)-, ethyl ester is a specialized organic compound with applications in synthetic chemistry and pharmaceutical intermediates. Its structure, featuring both carbamate and diketone functional groups, makes it a versatile precursor for the synthesis of heterocyclic compounds and bioactive molecules. The ethyl ester moiety enhances solubility in organic solvents, facilitating its use in reaction schemes requiring controlled reactivity. This compound is particularly valued for its stability under standard conditions and its ability to participate in condensation and nucleophilic addition reactions. Its well-defined molecular properties ensure reproducibility in research and industrial processes, making it a reliable choice for advanced chemical synthesis.

Carbamic acid, (1,3-dioxobutyl)-, ethyl ester structure

7190-58-1 structure

Product Name:Carbamic acid, (1,3-dioxobutyl)-, ethyl ester

CAS No:7190-58-1

MF:C₇H₁₁NO₄

MW:173.166542291641

CID:544840

PubChem ID:582816

Update Time:2025-10-15

Carbamic acid, (1,3-dioxobutyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, (1,3-dioxobutyl)-, ethyl ester
- (3-OXO-BUTYRYL)-CARBAMIC ACID ETHYL ESTER
- ethyl N-(3-oxobutanoyl)carbamate
- acetoacetyl-carbamic acid ethyl ester
- Acetoacetyl-carbamidsaeure-aethylester
- Ethyl acetoacetylcarbamate
- Ethyl N-(acetoacetyl)carbamate
- N-Acetoacetyl-urethan
- N-Acetoacetylurethane
- N-carbethoxyacetoacetamide
- N-ethoxycarbonylacetoacetamide
- acetoacetylurethane
- 7190-58-1
- ethyl(3-oxobutanoyl)carbamate
- SCHEMBL11319534
- DTXSID40342537
- MFCD00172993
- AKOS005087401
- 3E-900
- Ethyl (3-oxobutanoyl)carbamate
- ethyl N-acetoacetylcarbamate
- Inchi： 1S/C7H11NO4/c1-3-12-7(11)8-6(10)4-5(2)9/h3-4H2,1-2H3,(H,8,10,11)
- InChI Key： KTKYFDJHFHNAOV-UHFFFAOYSA-N
- SMILES： O(C(NC(CC(C)=O)=O)=O)CC

Computed Properties

Exact Mass: 173.06900
Monoisotopic Mass: 173.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 72.5Å²

Experimental Properties

PSA: 72.47000
LogP: 0.62910

Carbamic acid, (1,3-dioxobutyl)-, ethyl ester Pricemore >>

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